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Compound of Interest

Compound Name: Ethyl 2-furanpropionate

Cat. No.: B158936 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethyl 2-furanpropionate is a fragrance ingredient recognized for its distinct fruity and complex

aroma profile.[1] This document provides detailed application notes and experimental protocols

for the evaluation and utilization of Ethyl 2-furanpropionate in various fragrance formulations,

intended for researchers, scientists, and professionals in the field of fragrance and product

development.

Olfactory Profile: Ethyl 2-furanpropionate possesses a characteristic fruity aroma, often

described with notes of pineapple and a background reminiscent of aged cheese.[2] This

unique combination allows for its use in creating nuanced and sophisticated tropical and

gourmand fragrance compositions.

Chemical and Physical Properties: A summary of the key chemical and physical properties of

Ethyl 2-furanpropionate is presented in Table 1. This data is essential for predicting its

behavior in different formulations and during the manufacturing process.

Data Presentation
Table 1: Chemical and Physical Properties of Ethyl 2-
furanpropionate
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Property Value Source

Molecular Formula C9H12O3 [1]

Molecular Weight 168.19 g/mol [1]

Appearance
Yellow liquid; Fruity pineapple

aroma
[1]

Boiling Point 260.0 °C @ 760 mm Hg [1]

Melting Point 24.5 °C [1]

Density 1.051 - 1.058 g/cm³ [1]

Refractive Index 1.455 - 1.462 [1]

Solubility Very slightly soluble in water [1]

Flash Point 91.11 °C [2]

FEMA Number 2435 [1]

JECFA Number 1513 [1]

Table 2: Quantitative Performance Data of Ethyl 2-
furanpropionate (Illustrative)
Specific quantitative performance data for Ethyl 2-furanpropionate, such as its odor threshold

and substantivity, are not readily available in the public domain. The following table provides an

illustrative template of key performance indicators that should be determined experimentally for

this ingredient. Values for similar fruity esters are provided for context where available, but

should not be considered as actual data for Ethyl 2-furanpropionate.
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Parameter Test Method Result Context/Notes

Odor Detection

Threshold
ASTM E679-19 Not Available

The odor detection

threshold is the lowest

concentration of a

vapor in the air that

can be detected by

the human sense of

smell. For furan, a

related compound, an

odor threshold has not

been located in

available literature.[3]

[4]

Substantivity on Skin

(t½)

Skin Panel with GC-

MS Headspace

Analysis

Not Available

Substantivity, or

tenacity, measures the

lasting property of a

material on the skin.

[5]

Substantivity on

Fabric (t½)

Fabric Swatch with

GC-MS Headspace

Analysis

Not Available

Important for laundry

care applications.

Polyglycerol esters

have been shown to

impart a soft feel and

provide an anti-static

effect to fabrics.[6]

Stability in Ethanol

(95%)

Accelerated Stability

Testing (40°C for 3

months)

Not Available

Assesses

discoloration, changes

in odor, and chemical

degradation in fine

fragrance

applications.[7]

Stability in o/w

Emulsion (Lotion)

Accelerated Stability

Testing (40°C for 3

months)

Not Available Evaluates impact on

emulsion stability, pH,

viscosity, and odor

profile in cosmetic
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creams and lotions.

Long-chain ethyl

esters are used in

many cosmetic

components, such as

emollients in

sunscreens and

emulsion-forming

agents.[8][9]

Stability in Surfactant

Base (Soap)

Accelerated Stability

Testing (40°C for 3

months)

Not Available

Determines color

stability, odor

retention, and

interaction with the

soap base.

Experimental Protocols
The following protocols are standardized methodologies for the evaluation of fragrance

ingredients like Ethyl 2-furanpropionate.

Protocol 1: Sensory Analysis - Odor Profile and Intensity
Objective: To characterize the olfactory profile and determine the perceived odor intensity of

Ethyl 2-furanpropionate.

Materials:

Ethyl 2-furanpropionate

Odorless solvent (e.g., Diethyl Phthalate or Ethanol)

Glass beakers and stirring rods

Perfumer's smelling strips (blotters)

Trained sensory panel (minimum of 5 panelists)
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Procedure:

Sample Preparation: Prepare a series of dilutions of Ethyl 2-furanpropionate in the chosen

solvent (e.g., 10%, 5%, 1%, and 0.1% by weight).

Blotter Dipping: Dip the smelling strips to a depth of 1 cm into each dilution and the neat

material.

Evaluation:

Present the coded blotters to the sensory panel in a well-ventilated, odor-free room.

Panelists evaluate the odor at different time intervals (top note: immediately, middle note:

after 15-30 minutes, base note: after 2-4 hours) to assess the evolution of the fragrance.

Panelists describe the odor characteristics using a standardized fragrance vocabulary.

Odor intensity is rated on a labeled magnitude scale (LMS) from 0 (no odor) to 100

(strongest imaginable).[8]

Data Analysis: Compile the descriptors and intensity ratings from all panelists. Analyze the

data to create a comprehensive odor profile and a dose-response curve for odor intensity.

Protocol 2: Performance Evaluation - Substantivity on
Skin
Objective: To measure the longevity (substantivity) of Ethyl 2-furanpropionate on human skin.

Materials:

Solution of Ethyl 2-furanpropionate (e.g., 5% in ethanol)

Human volunteer panel (screened for skin sensitivities)

Micropipette

Solid-Phase Microextraction (SPME) fibers
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Gas Chromatography-Mass Spectrometry (GC-MS) instrument

Procedure:

Application: Apply a precise amount (e.g., 10 µL) of the Ethyl 2-furanpropionate solution to

a designated area on the forearm of each panelist.

Headspace Sampling: At specified time intervals (e.g., 0, 1, 2, 4, 6, and 8 hours), collect the

volatile compounds from the skin surface using an SPME fiber held at a fixed distance for a

set duration.

GC-MS Analysis: Analyze the collected volatiles by GC-MS to identify and quantify the

amount of Ethyl 2-furanpropionate remaining on the skin.

Data Analysis: Plot the concentration of Ethyl 2-furanpropionate as a function of time.

Calculate the half-life (t½), which represents the time it takes for the concentration of the

fragrance on the skin to reduce by half.

Protocol 3: Stability Testing - Accelerated Stability in a
Cosmetic Emulsion
Objective: To assess the stability of Ethyl 2-furanpropionate in an oil-in-water (o/w) cosmetic

emulsion under accelerated aging conditions.

Materials:

Ethyl 2-furanpropionate

Placebo o/w emulsion base

Glass jars with airtight seals

Stability chambers set at different temperatures (e.g., 25°C/60% RH, 40°C/75% RH) and a

refrigerator (4°C).

pH meter, viscometer

GC-MS instrument
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Procedure:

Sample Preparation: Incorporate Ethyl 2-furanpropionate into the o/w emulsion base at a

typical concentration (e.g., 0.5% w/w). Prepare a control sample without the fragrance.

Storage: Store the samples in the glass jars under the different temperature and humidity

conditions.

Evaluation: At predetermined time points (e.g., 0, 1, 2, and 3 months), evaluate the samples

for the following parameters:

Physical Properties: Color, odor, appearance, phase separation.

Chemical Properties: pH and viscosity.

Fragrance Integrity: Extract the fragrance from the emulsion and analyze by GC-MS to

quantify the concentration of Ethyl 2-furanpropionate and identify any degradation

products.

Data Analysis: Compare the results of the aged samples to the initial sample and the control.

Any significant changes in the physical, chemical, or fragrance profile indicate potential

stability issues.

Visualization of Workflows and Relationships
The following diagrams, created using the DOT language, illustrate key experimental workflows

and logical relationships in the evaluation of fragrance ingredients.
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Figure 1. Workflow for Sensory Analysis of Ethyl 2-furanpropionate.
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Figure 2. Experimental Workflow for Substantivity Evaluation.
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Figure 3. Logical Flow for Stability Assessment of a Fragrance.
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Conclusion
Ethyl 2-furanpropionate is a valuable fragrance ingredient with a unique olfactory profile

suitable for a variety of applications. While specific quantitative performance data is not widely

published, the standardized protocols provided in this document offer a robust framework for its

evaluation. Through systematic sensory analysis, performance testing, and stability studies,

formulators can effectively incorporate Ethyl 2-furanpropionate to create innovative and high-

quality fragranced products. Further research to generate and publish quantitative data for this

ingredient would be highly beneficial to the fragrance industry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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